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This guide provides best practices, troubleshooting advice, and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals write clean,

maintainable, and reproducible Python code for their experiments.

Frequently Asked Questions (FAQs)
Project Structure & Organization
Q: My project folder is a mess of scripts and data files. How can I organize it better?

A: A well-organized project structure is crucial for reproducibility and collaboration.[1][2] A

common and effective structure separates source code, tests, documentation, and data.[1][3][4]

Recommended Project Structure:
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Directory/File Purpose

README.md
Project overview, installation instructions, and

usage examples.

pyproject.toml
Specifies project metadata and build

dependencies.[5]

requirements.txt
Lists project dependencies for easy installation

with pip.[6][7]

src/
Contains the main Python source code for your

project.[3][5]

init.py Makes the src directory a Python package.[1]

module/ Your Python package(s) containing your code.

tests/ Contains all the tests for your code.[3][8]

data/ Directory for storing raw and processed data.

raw/ Original, immutable data.

processed/ Cleaned and processed data.

notebooks/
Jupyter notebooks for exploratory analysis and

experimentation.[4]

docs/ For project documentation.

This structure helps in keeping the code modular and makes it easier for others to understand

and contribute to your project.[1]
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Write a failing test

Write code to pass the test

Refactor the code
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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